Cas no 2229121-31-5 (5-(4-methoxypiperidin-4-yl)methyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-(4-methoxypiperidin-4-yl)methyl-2-(trifluoromethyl)pyridine
• CAS No: 2229121-31-5
• MF: C₁₃H₁₇F₃N₂O
• MW: 274.282093763351
• CID: 6406636
• PubChem ID: 165687040
• Update Time: 2025-10-10

5-(4-methoxypiperidin-4-yl)methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxypiperidin-4-yl)methyl-2-(trifluoromethyl)pyridine
• EN300-1957473
• 2229121-31-5
• 5-[(4-methoxypiperidin-4-yl)methyl]-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H17F3N2O/c1-19-12(4-6-17-7-5-12)8-10-2-3-11(18-9-10)13(14,15)16/h2-3,9,17H,4-8H2,1H3
• InChI Key： JPSBXGRAGQHHIM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)CC1(CCNCC1)OC)(F)F

Computed Properties

• Exact Mass: 274.12929766g/mol
• Monoisotopic Mass: 274.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.2Ų

Additional information on 5-(4-methoxypiperidin-4-yl)methyl-2-(trifluoromethyl)pyridine

Research Briefing on 5-(4-methoxypiperidin-4-yl)methyl-2-(trifluoromethyl)pyridine (CAS: 2229121-31-5)

In recent years, the compound 5-(4-methoxypiperidin-4-yl)methyl-2-(trifluoromethyl)pyridine (CAS: 2229121-31-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a methoxypiperidine moiety and a trifluoromethylpyridine group, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-(4-methoxypiperidin-4-yl)methyl-2-(trifluoromethyl)pyridine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been highlighted as a key strategy for introducing the trifluoromethyl group, ensuring high selectivity and efficiency. These advancements are critical for scaling up production to meet the demands of preclinical and clinical studies.

From a biological perspective, this compound has demonstrated potent activity as a modulator of specific protein targets involved in inflammatory and neurodegenerative diseases. Recent in vitro and in vivo studies have revealed its ability to inhibit key enzymes such as phosphodiesterase-4 (PDE4) and cyclooxygenase-2 (COX-2), which are implicated in chronic inflammation and pain pathways. Furthermore, its pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration, makes it a promising candidate for central nervous system (CNS) disorders.

In the context of drug development, 5-(4-methoxypiperidin-4-yl)methyl-2-(trifluoromethyl)pyridine is being explored as a lead compound for the treatment of conditions such as Alzheimer's disease, multiple sclerosis, and rheumatoid arthritis. Early-stage clinical trials have shown encouraging results, with the compound exhibiting a favorable safety profile and minimal off-target effects. However, further studies are needed to fully elucidate its mechanism of action and long-term efficacy.

In conclusion, the ongoing research on 5-(4-methoxypiperidin-4-yl)methyl-2-(trifluoromethyl)pyridine underscores its potential as a versatile therapeutic agent. The compound's unique chemical structure and promising biological activity position it as a valuable candidate for future drug development efforts. Continued investigation into its pharmacological properties and clinical applications will be essential to fully realize its therapeutic potential.